A silicon-based antibacterial material featuring robust and high antibacterial activity†
Journal of Materials Chemistry B Pub Date: 2013-11-19 DOI: 10.1039/C3TB21367F
Abstract
In this article, we present a kind of silicon-based antibacterial material made of silver nanoparticle (AgNP)-decorated silicon wafers (AgNP@Si), which is facilely and rapidly (30 min) synthesized via a one-step reaction. Significantly, such a resultant silicon-based antibacterial material features stable and high antibacterial activity, preserving >99% antibacterial efficiency against E. coli during 30 day storage.
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